Cas no 468-41-7 ((3S,3aS,5aS,5bR,9S,11aR,11bS,13aR)-N,3,11a-trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-naphtho[2',1':4,5]indeno[1,7a-c]pyrrol-9-amine)

• Product Name: (3S,3aS,5aS,5bR,9S,11aR,11bS,13aR)-N,3,11a-trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-naphtho[2',1':4,5]indeno[1,7a-c]pyrrol-9-amine
• CAS No: 468-41-7
• MF: C₂₂H₃₆N₂
• MW: 328.534646034241
• CID: 1517806
• PubChem ID: 101686
• Update Time: 2025-04-21

(3S,3aS,5aS,5bR,9S,11aR,11bS,13aR)-N,3,11a-trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-naphtho[2',1':4,5]indeno[1,7a-c]pyrrol-9-amine Chemical and Physical Properties

Names and Identifiers

• (3S,3aS,5aS,5bR,9S,11aR,11bS,13aR)-N,3,11a-trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-naphtho[2',1':4,5]indeno[1,7a-c]pyrrol-9-amine
• 23-Norcon-5-enin-3-amine, N-methyl-, (3.beta.)-
• 23-Norcon-5-enin-3-amine, N-methyl-, (3beta)-
• N-Methyl-23-norcon-5-enin-3-amine (3beta)-
• 468-41-7
• Conimin
• Norcon-5-enine, 3beta-(methylamino)-
• Conimine
• DTXSID40963665
• N,3,11a-Trimethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13-hexadecahydro-1H-naphtho[2',1':4,5]indeno[1,7a-c]pyrrol-9-amine

• Inchi： 1S/C22H36N2/c1-14-18-6-7-20-17-5-4-15-12-16(23-3)8-10-21(15,2)19(17)9-11-22(18,20)13-24-14/h4,14,16-20,23-24H,5-13H2,1-3H3
• InChI Key： SHCHXCXYUPHKHW-UHFFFAOYSA-N
• SMILES： CNC1CC2C(C3C(CC=2)C2C4(C(CC2)C(C)NC4)CC3)(C)CC1

Computed Properties

• Exact Mass: 328.28808
• Monoisotopic Mass: 328.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives